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Properties, Synthesis, and Applications in Drug
Discovery[1]
Executive Summary & Nomenclature Alert

7-Bromo-1-methyl-1H-indole is a critical heterocyclic building block used extensively in the
synthesis of pharmaceuticals, particularly kinase inhibitors and GPCR ligands.[1] Its structural
uniqueness lies in the bromine atom at the C7 position, a site that is sterically congested but
electronically vital for designing selective drugs that mimic the adenine pocket of ATP.

Critical Nomenclature Note
o CAS 280752-68-3 corresponds to 7-Bromo-1-methyl-1H-indole (aryl bromide).[1][2][3]

« Distinction: Users often confuse this with 7-(Bromomethyl)-1-methyl-1H-indole (benzylic
bromide).[1] These are distinct chemical entities with vastly different reactivity profiles (aryl

coupling vs. nucleophilic substitution).
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e Scope: This guide focuses strictly on the CAS-verified compound 7-Bromo-1-methyl-1H-

indole.

Physicochemical Profile

The following data characterizes the core properties of CAS 280752-68-3.

Property

Value

Note

Chemical Name

7-Bromo-1-methyl-1H-indole

IUPAC

CAS Number 280752-68-3 Unique Identifier
Molecular Formula CoHsBrN
Molecular Weight 210.07 g/mol
Appearance Off-white to beige solid Crystalline
Melting Point 38-42 °C Low-melting solid
Boiling Point ~298 °C (Predicted) at 760 mmHg
Solubility DMSO, DCM, Ethyl Acetate Lipophilic
3.1 (Experimental approx.)[1] ] -
LogP High membrane permeability
[21[41[5]16]
) ) Very weak base (indole
pKa -0.2 (Conjugate acid)

nitrogen)

Synthetic Methodologies

The synthesis of 7-bromo-1-methyl-1H-indole is typically achieved through two primary

pathways: direct methylation of 7-bromoindole or de novo ring construction.[1]

Protocol A: N-Methylation of 7-Bromoindole (Standard

Route)

This is the most scalable industrial route.[1] The steric hindrance at C7 requires specific

base/solvent combinations to prevent side reactions.
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e Reagents: 7-Bromoindole (1.0 eq), Sodium Hydride (NaH, 1.2 eq), lodomethane (Mel, 1.1
eq).

e Solvent: Anhydrous DMF or THF.

e Procedure:

[¢]

Dissolve 7-bromoindole in anhydrous DMF at 0°C under Argon.

o

Add NaH portion-wise. Evolution of H2 gas confirms deprotonation.

[e]

Stir for 30 mins to ensure formation of the indolyl anion.

o

Add Mel dropwise. The solution typically turns from pale yellow to clear/amber.

[¢]

Warm to room temperature and stir for 2—4 hours.

[e]

Quench: Pour into ice-water. Extract with EtOAc.

[e]

Purification: Silica gel chromatography (Hexanes/EtOAc 9:1).

Protocol B: Bartoli Indole Synthesis (De Novo)

Used when 7-bromoindole is unavailable, starting from nitroarenes.
e Precursor: 2-Bromo-6-nitrotoluene.[1]
e Reagent: Vinylmagnesium bromide (3.0 eq).

e Mechanism: Grignard attack on the nitro group followed by [3,3]-sigmatropic rearrangement.

[1]

Synthesis & Reactivity Flowchart
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Figure 1: Synthetic pathways to CAS 280752-68-3 and its divergent downstream
transformations.[1]

Reactivity & Medicinal Chemistry Applications

The 7-position of the indole ring is chemically distinct.[1] Unlike the nucleophilic C3 position, C7
IS relatively inert to electrophilic substitution but highly reactive in metal-mediated cross-
coupling.[1]

Palladium-Catalyzed Cross-Coupling

The bromine atom serves as an excellent handle for Suzuki-Miyaura, Stille, and Buchwald-
Hartwig couplings.[1]

 Strategic Value: In kinase inhibitor design, substituents at C7 can project into the solvent-
exposed region or the "hinge binder" region of the ATP pocket, improving selectivity profiles.

o Example: Synthesis of 7-heteroarylindoles as selective inhibitors of JAK or Syk kinases.

Lithium-Halogen Exchange

Treatment with t-Butyllithium at -78°C generates the 7-lithio species.[1]

» Trapping with DMF: Yields 1-methylindole-7-carboxaldehyde, a precursor for reductive
aminations.[1]
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e Trapping with COz2: Yields 1-methylindole-7-carboxylic acid.[1]

C3-Functionalization (Orthogonal Reactivity)

The C3 position remains nucleophilic.[1] Researchers can functionalize C7 (via Br) and C3 (via
electrophilic substitution) independently.

e Sequence: Vilsmeier-Haack formylation at C3 followed by Suzuki coupling at C7 allows for
the rapid generation of 3,7-disubstituted libraries.[1]

Safety & Handling (SDS Summary)

While not highly volatile, CAS 280752-68-3 is an organic halide and should be treated as a
potential irritant and sensitizer.[1]

Hazard Class Statement Precaution

H302: Harmful if swallowed.[1]

Acute Toxicity 2] Do not eat/drink in lab.
Skin Irritation H315: Causes skin irritation.[2] ~ Wear nitrile gloves.
o H319: Causes serious eye Use safety goggles/face
Eye Irritation o )
irritation.[2] shield.
_ Protect from light to prevent
Storage Store at 2-8°C (Refrigerate).

debromination.

Self-Validating Safety Protocol: Before scaling up, perform a DSC (Differential Scanning
Calorimetry) analysis to ensure thermal stability of the reaction mixture, especially if using
strong bases (NaH) or organolithiums.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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